Cas no 144429-21-0 (1-Butanol,4-(ethenyloxy)-, 1-benzoate)

1-Butanol,4-(ethenyloxy)-, 1-benzoate structure
144429-21-0 structure
Product Name:1-Butanol,4-(ethenyloxy)-, 1-benzoate
CAS No:144429-21-0
MF:C13H16O3
MW:220.264344215393
CID:108746
PubChem ID:5243944
Update Time:2025-04-19

1-Butanol,4-(ethenyloxy)-, 1-benzoate Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,4-(ethenyloxy)-, 1-benzoate
    • 4-ethenoxybutyl benzoate
    • 1-Butanol,4-(ethenyloxy)-, benzoate (9CI)
    • 4-(VINYLOXY)BUTYL BENZOATE
    • AC1NRNBL
    • ACMC-20n3zb
    • AG-D-87554
    • CTK4C4074
    • SureCN216569
    • 144429-21-0
    • 4-vinyloxybutylbenzoate
    • 4-(VINYLOXY)BUTYL BENZOATE 98
    • AKOS025296265
    • DTXSID00412780
    • SCHEMBL216569
    • Inchi: 1S/C13H16O3/c1-2-15-10-6-7-11-16-13(14)12-8-4-3-5-9-12/h2-5,8-9H,1,6-7,10-11H2
    • InChI Key: AKQVBBOVHAEKMA-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CCCCOC=C

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.06 g/mL at 25 °C(lit.)
  • Boiling Point: 304 °C(lit.)
  • Flash Point: 113 °C
  • Refractive Index: n20/D 1.509(lit.)
  • PSA: 35.53
  • Solubility: Not determined
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